Cas no 51690-03-0 (1-Dimethylamino-2-methylpentan-3-one)

• Product name: 1-Dimethylamino-2-methylpentan-3-one
• CAS No: 51690-03-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD13185946
• CID: 56068
• PubChem ID: 3048729

1-Dimethylamino-2-methylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Dimethylamino-2-methylpentan-3-one
• (1-N,N-Dimethylamino)-2-methylpentan-3-one
• 1-(dimethylamino)-2-methylpentan-3-one
• (1-N,N-Dimethylamino)-2-methyl-pentan-3-one
• (RS)-1-dimethylamino-2-methyl-pentan-3-one
• 1-dimethylamino-2-methyl-3-pentanone
• 1-Dimethylamino-2-methyl-pentan-3-on
• 1-dimethylamino-2-methyl-pentan-3-one
• 2-(dimethylaminoethyl)-3-pentanone
• AC1MIN4Z
• AGN-PC-007OEX
• CTK3J6463
• KSC496I6H
• (?à)-1-(Dimethylamino)-2-methylpentan-3-one
• 1-(Dimethylamino)-2-methyl-3-pentanone
• QVWGKOYVOZJNRJ-UHFFFAOYSA-N
• DTXSID60388851
• DS-0887
• J-500249
• EN300-7100794
• MFCD13185946
• 1-Dimethylamino-2-methylpentanon-3
• SB75672
• J-640459
• SY030561
• AMY20705
• A23262
• 3-Pentanone, 1-(dimethylamino)-2-methyl-
• AKOS015842693
• FT-0649140
• 51690-03-0
• CS-0002395
• SCHEMBL669860
• DB-027400
• 696-151-0

• MDL： MFCD13185946
• Inchi： 1S/C8H17NO/c1-5-8(10)7(2)6-9(3)4/h7H,5-6H2,1-4H3
• InChI Key： QVWGKOYVOZJNRJ-UHFFFAOYSA-N
• SMILES： CCC(=O)C(C)CN(C)C

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1

Experimental Properties

• Color/Form: No data available
• Density: 0.866
• Melting Point: No data available
• Boiling Point: 182.7℃ at 760 mmHg
• Flash Point: 48.8°C
• Refractive Index: 1.431
• PSA: 20.31

1-Dimethylamino-2-methylpentan-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Sealed in dry,2-8°C(BD157717)

Additional information on 1-Dimethylamino-2-methylpentan-3-one

Professional Introduction to 1-Dimethylamino-2-methylpentan-3-one (CAS No. 51690-03-0)

1-Dimethylamino-2-methylpentan-3-one, chemically identified by the CAS number 51690-03-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of carbon, hydrogen, and nitrogen atoms, has garnered attention due to its potential applications in various chemical synthesis pathways and its role as an intermediate in the development of bioactive molecules.

The molecular structure of 1-Dimethylamino-2-methylpentan-3-one consists of a five-carbon chain with substituents that include a dimethylamino group at the first carbon and a ketone functional group at the third carbon. This configuration imparts specific chemical properties that make it valuable in synthetic chemistry. The presence of the dimethylamino group enhances the compound's reactivity, making it a useful building block for more complex molecules.

In recent years, researchers have been exploring the applications of this compound in the synthesis of pharmacologically active agents. The structural features of 1-Dimethylamino-2-methylpentan-3-one allow for diverse modifications, which can be exploited to create molecules with tailored biological activities. For instance, studies have shown that derivatives of this compound exhibit potential as intermediates in the synthesis of central nervous system (CNS) therapeutics.

One of the most compelling aspects of 1-Dimethylamino-2-methylpentan-3-one is its role in the development of novel drug candidates. The compound's ability to serve as a precursor for more complex structures has been leveraged in several research projects aimed at identifying new therapeutic agents. Its utility in constructing heterocyclic compounds, which are prevalent in many pharmaceuticals, has made it a subject of considerable interest among medicinal chemists.

The synthesis of 1-Dimethylamino-2-methylpentan-3-one typically involves multi-step organic reactions that highlight its versatility as a synthetic intermediate. Advanced synthetic methodologies, such as asymmetric synthesis and catalytic processes, have been employed to produce this compound with high enantiomeric purity. These techniques are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 1-Dimethylamino-2-methylpentan-3-one's reactivity and its potential roles in drug design. Molecular modeling studies have provided insights into how this compound interacts with biological targets, which is essential for optimizing its pharmacological properties. These computational approaches complement traditional experimental methods and have accelerated the discovery process for new drug candidates.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of derivatives of 1-Dimethylamino-2-methylpentan-3-one. Researchers are investigating its utility in developing treatments for neurological disorders, where precise molecular targeting is critical. The compound's structural flexibility allows for modifications that can enhance its binding affinity to specific receptors or enzymes involved in disease pathways.

In addition to its pharmaceutical applications, 1-Dimethylamino-2-methylpentan-3-one has found use in other areas of chemical research. Its role as an intermediate in synthesizing fragrances and flavoring agents underscores its broad utility beyond medicinal chemistry. The compound's ability to contribute unique sensory characteristics makes it valuable in the fine chemicals industry.

The safety and handling protocols for working with 1-Dimethylamino-2-methylpentan-3-one are designed to ensure that researchers can conduct experiments effectively while maintaining a safe laboratory environment. Standard laboratory practices recommend proper ventilation, personal protective equipment (PPE), and adherence to guidelines established by regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).

The future prospects for research involving 1-Dimethylamino-2-methylpentan-3-one remain promising. Ongoing studies aim to uncover new synthetic routes and expand its applications in drug discovery. Collaborative efforts between academia and industry are expected to drive innovation and lead to novel therapeutic interventions based on this versatile compound.